Cas no 731749-04-5 (Benzoic acid,2-[[2-hydroxy-3-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-1-yl)propyl][3-(trifluoromethyl)phenyl]amino]-)

• Product name: Benzoic acid,2-[[2-hydroxy-3-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-1-yl)propyl][3-(trifluoromethyl)phenyl]amino]-
• CAS No: 731749-04-5
• MF: C₂₄H₂₃F₃N₅O₅
• MW: 518.465135812759
• CID: 559247
• PubChem ID: 76850999

Benzoic acid,2-[[2-hydroxy-3-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-1-yl)propyl][3-(trifluoromethyl)phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[2-hydroxy-3-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-1-yl)propyl][3-(trifluoromethyl)phenyl]amino]-
• 2-{[3-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)-2-hydroxypropyl][3-(trifluoromethyl)phenyl]amino}benzoic acid
• 731749-04-5

• Inchi： InChI=1S/C24H22F3N5O5/c1-29-13-28-20-19(29)21(34)32(23(37)30(20)2)12-16(33)11-31(18-9-4-3-8-17(18)22(35)36)15-7-5-6-14(10-15)24(25,26)27/h3-10,13,16,19,33H,11-12H2,1-2H3/p+1
• InChI Key： NMIBTKTYXZJADW-UHFFFAOYSA-O
• SMILES： CN1C2=NC=[N+](C2C(=O)N(C1=O)CC(CN(C3=CC=CC(=C3)C(F)(F)F)C4=CC=CC=C4C(=O)O)O)C

Computed Properties

• Exact Mass: 518.16512834g/mol
• Monoisotopic Mass: 518.16512834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 2.1